Cas no 1567903-25-6 (1,3,5-trimethyl-4-(2R)-oxiran-2-yl-1H-pyrazole)

• Product Name: 1,3,5-trimethyl-4-(2R)-oxiran-2-yl-1H-pyrazole
• CAS No: 1567903-25-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6598902
• PubChem ID: 83128341
• Update Time: 2025-10-28

1,3,5-trimethyl-4-(2R)-oxiran-2-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trimethyl-4-(2R)-oxiran-2-yl-1H-pyrazole
• EN300-1825957
• 1,3,5-trimethyl-4-[(2R)-oxiran-2-yl]-1H-pyrazole
• 1567903-25-6
• AKOS021449799

• Inchi： 1S/C8H12N2O/c1-5-8(7-4-11-7)6(2)10(3)9-5/h7H,4H2,1-3H3/t7-/m0/s1
• InChI Key： QSUQVGZWRSNBEG-ZETCQYMHSA-N
• SMILES： O1C[C@H]1C1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30.4Ų

Additional information on 1,3,5-trimethyl-4-(2R)-oxiran-2-yl-1H-pyrazole

Comprehensive Overview of 1,3,5-Trimethyl-4-(2R)-Oxiran-2-yl-1H-Pyrazole (CAS No. 1567903-25-6)

The compound 1,3,5-trimethyl-4-(2R)-oxiran-2-yl-1H-pyrazole (CAS No. 1567903-25-6) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. Its unique structural features, including the presence of a pyrazole ring and an epoxide (oxirane) moiety, make it a versatile intermediate for synthesizing biologically active compounds. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery, crop protection, and advanced polymer formulations.

One of the key reasons for the growing interest in 1,3,5-trimethyl-4-(2R)-oxiran-2-yl-1H-pyrazole is its stereospecificity, particularly the (2R)-oxiran-2-yl group, which can influence the biological activity of derived compounds. This characteristic aligns with the current trend in pharmaceutical development, where enantiomerically pure compounds are highly sought after for their improved efficacy and reduced side effects. The compound's CAS No. 1567903-25-6 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

In the context of sustainability and green chemistry, 1,3,5-trimethyl-4-(2R)-oxiran-2-yl-1H-pyrazole has been explored as a building block for eco-friendly agrochemicals. With the global push toward reducing environmental impact, this compound's potential to serve as a precursor for low-toxicity pesticides aligns with industry demands. Additionally, its epoxide functionality makes it a candidate for polymerization reactions, contributing to the development of biodegradable materials—a hot topic in material science forums and search queries.

The synthesis and applications of 1,3,5-trimethyl-4-(2R)-oxiran-2-yl-1H-pyrazole are often discussed in academic circles, particularly in relation to pyrazole derivatives and their role in medicinal chemistry. Recent studies highlight its utility in designing kinase inhibitors and anti-inflammatory agents, addressing common search terms like "pyrazole-based drug discovery" and "epoxide reactivity in pharmaceuticals." Its CAS No. 1567903-25-6 is a critical identifier for researchers sourcing high-purity samples for experimental work.

From an industrial perspective, the scalability of 1,3,5-trimethyl-4-(2R)-oxiran-2-yl-1H-pyrazole production is a topic of interest. Optimizing its synthesis to reduce costs and waste is a recurring theme in patent literature and chemical engineering discussions. The compound's trimethylpyrazole core also offers stability, making it suitable for long-term storage and transportation—a practical advantage for manufacturers.

In summary, 1,3,5-trimethyl-4-(2R)-oxiran-2-yl-1H-pyrazole (CAS No. 1567903-25-6) represents a convergence of innovation in multiple scientific disciplines. Its structural uniqueness, combined with emerging applications in sustainable chemistry and drug development, ensures its continued relevance in both academic and industrial settings. As research progresses, this compound is likely to feature prominently in publications and search trends related to heterocyclic chemistry and functionalized epoxides.